2-(6-chloro-7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-hydroxy-2-phenylethyl)acetamide

• Molecular Formula: C21H20ClNO5
• Molecular Weight: 401.8 g/mol
• IUPAC Name: 2-(6-chloro-7-methoxy-4-methyl-2-oxochromen-3-yl)-N-(2-hydroxy-2-phenylethyl)acetamide
• InChI: InChI=1S/C21H20ClNO5/c1-12-14-8-16(22)19(27-2)10-18(14)28-21(26)15(12)9-20(25)23-11-17(24)13-6-4-3-5-7-13/h3-8,10,17,24H,9,11H2,1-2H3,(H,23,25)
• InChI Key: MIZIWDYLQLZVIO-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)OC)CC(=O)NCC(C3=CC=CC=C3)O

Description

2-(6-chloro-7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-hydroxy-2-phenylethyl)acetamide is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(6-chloro-7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-hydroxy-2-phenylethyl)acetamide is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in cancer cell proliferation and bacterial growth.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell cycle progression. It has also been found to disrupt bacterial cell membranes and inhibit bacterial protein synthesis.

Advantages and Limitations for Lab Experiments

One advantage of using this compound in lab experiments is its potential as a lead compound for the development of new anticancer and antibacterial drugs. However, its limited solubility in water may pose challenges for certain experiments.

Future Directions

Future research on this compound could include further exploration of its mechanism of action, as well as the development of more soluble derivatives for use in lab experiments. Additionally, it may be worthwhile to investigate its potential as a treatment for other diseases or conditions beyond cancer and bacterial infections.

Synthesis Methods

The synthesis of 2-(6-chloro-7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-hydroxy-2-phenylethyl)acetamide involves several steps. One method involves the reaction of 6-chloro-7-methoxy-4-methylcoumarin with ethyl chloroacetate in the presence of a base, followed by hydrolysis and subsequent reaction with 2-hydroxy-2-phenylethylamine.

Scientific Research Applications

This compound has potential applications in scientific research, particularly in the field of drug discovery. It has been shown to exhibit anticancer activity in vitro against several cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to inhibit the growth of methicillin-resistant Staphylococcus aureus (MRSA), a type of bacteria that is resistant to many antibiotics.